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Compound Name:
5,5'-Bis(trimethylstannyl)-2,2'-

bithiophene

Cat. No.: B178220 Get Quote

An In-depth Technical Guide to 5,5'-Bis(trimethylstannyl)-2,2'-bithiophene for Researchers

and Drug Development Professionals

Introduction
5,5'-Bis(trimethylstannyl)-2,2'-bithiophene is an organotin compound that serves as a critical

building block in the synthesis of advanced organic materials.[1] Its primary application lies in

the field of organic electronics, where it is used as a monomer for the creation of small

molecules and polymer semiconductors.[2] These materials are integral to the development of

organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and organic light-

emitting diodes (OLEDs).[2][3] The bithiophene core is an electron-rich unit, which, when

incorporated into a polymer backbone, influences the material's electronic properties, such as

charge carrier mobility and energy levels.[4] This guide provides a comprehensive overview of

the commercial suppliers, properties, and applications of 5,5'-Bis(trimethylstannyl)-2,2'-
bithiophene.

Commercial Suppliers
A variety of chemical suppliers offer 5,5'-Bis(trimethylstannyl)-2,2'-bithiophene, typically with

purities suitable for research and development purposes. The following table summarizes the

offerings from several prominent suppliers.
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Supplier Purity
Available
Quantities

CAS Number

Sigma-Aldrich 97% Varies 143367-56-0

Ossila High Purity Varies 143367-56-0[3]

TCI Chemicals
>98.0% (HPLC)

(qNMR)
1g, 5g 143367-56-0

BLDpharm Varies Varies 143367-56-0[5]

Molbase 97%, 98% g, kg 143367-56-0[6]

ChemicalBook Varies 250mg, 500mg, 1g, 5g 143367-56-0[7]

CP Lab Safety min 98% (NMR) 5 grams 143367-56-0[8]

Physicochemical Properties
The key physicochemical properties of 5,5'-Bis(trimethylstannyl)-2,2'-bithiophene are

summarized below.

Property Value Reference

Molecular Formula C14H22S2Sn2 [6][8]

Molecular Weight 491.87 g/mol

Appearance White solid/flakes [2]

Melting Point 96-100 °C [2]

Boiling Point 418.2±55.0 °C (Predicted) [2]

Storage

Room temperature, in a dark

place under an inert

atmosphere.

[2]

Applications in Organic Electronics

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.ossila.com/products/5-5-bistrimethylstannyl-2-2-bithiophene
https://www.bldpharm.com/products/143367-56-0.html
https://www.molbase.com/cas/143367-56-0.html?countryId=336
https://m.chemicalbook.com/Price/143367-56-0.htm
https://www.calpaclab.com/5-5-bis-trimethylstannyl-2-2-bithiophene-min-98-nmr-5-grams/ala-t290515-5g
https://www.benchchem.com/product/b178220?utm_src=pdf-body
https://www.molbase.com/cas/143367-56-0.html?countryId=336
https://www.calpaclab.com/5-5-bis-trimethylstannyl-2-2-bithiophene-min-98-nmr-5-grams/ala-t290515-5g
https://m.chemicalbook.com/ProductChemicalPropertiesCB92657430_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB92657430_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB92657430_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB92657430_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5,5'-Bis(trimethylstannyl)-2,2'-bithiophene is a versatile monomer used in the synthesis of

conjugated polymers for various organic electronic applications.[3] The trimethylstannyl groups

are excellent leaving groups in palladium-catalyzed cross-coupling reactions, most notably the

Stille coupling.[9][10] This allows for the polymerization of the bithiophene unit with a variety of

comonomers, typically electron-deficient units, to create donor-acceptor (D-A) copolymers.[4]

These D-A copolymers are at the forefront of research for high-performance organic electronic

devices. For instance, it has been used in the synthesis of PNDI2OD-T2, a heavily n-dopable

π-conjugated redox polymer, and other polymers for OFETs.[3]

Caption: Chemical structure of 5,5'-Bis(trimethylstannyl)-2,2'-bithiophene.

Experimental Protocol: Stille Cross-Coupling
Polymerization
The Stille reaction is a powerful and versatile method for carbon-carbon bond formation.[9] The

following is a general protocol for the Stille coupling polymerization using 5,5'-
Bis(trimethylstannyl)-2,2'-bithiophene. This protocol is based on general procedures found

in the literature and should be adapted and optimized for specific substrates and desired

polymer properties.[11]

Materials:

5,5'-Bis(trimethylstannyl)-2,2'-bithiophene (Monomer A)

Dihaloaromatic comonomer (Monomer B)

Palladium catalyst (e.g., Pd(PPh3)4 or Pd2(dba)3)

Ligand (e.g., P(o-tol)3)

Anhydrous and degassed solvent (e.g., toluene, DMF)

Schlenk flask or similar reaction vessel

Inert atmosphere (Argon or Nitrogen)

Procedure:
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Preparation: In a flame-dried Schlenk flask under an inert atmosphere, add 5,5'-
Bis(trimethylstannyl)-2,2'-bithiophene, the dihaloaromatic comonomer, the palladium

catalyst, and the ligand.

Solvent Addition: Add the anhydrous and degassed solvent to the flask via syringe.

Reaction: Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir

for the required time (typically 12-48 hours). The progress of the polymerization can be

monitored by techniques such as GPC or NMR.

Work-up: After cooling to room temperature, the polymer is typically precipitated by pouring

the reaction mixture into a non-solvent such as methanol.

Purification: The crude polymer is collected by filtration and purified, often by Soxhlet

extraction with a series of solvents to remove catalyst residues and low molecular weight

oligomers.

Generalized Stille Coupling Reaction Workflow

Reactant Preparation
(Monomers, Catalyst, Ligand)

Inert Atmosphere
(Argon/Nitrogen Purge)

Solvent Addition
(Anhydrous, Degassed)

Heating and Stirring
(Polymerization)

Reaction Work-up
(Precipitation)

Polymer Purification
(Soxhlet Extraction)

Characterization
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Caption: A generalized workflow for a Stille cross-coupling polymerization reaction.

Characterization
The purity and identity of 5,5'-Bis(trimethylstannyl)-2,2'-bithiophene are typically confirmed

by Nuclear Magnetic Resonance (NMR) spectroscopy.[3] The 1H NMR spectrum in CDCl3

shows characteristic peaks for the thiophene protons and the methyl protons of the

trimethylstannyl groups.[3] High-Performance Liquid Chromatography (HPLC) and quantitative

NMR (qNMR) are also used to determine purity.[12]

Safety Information
5,5'-Bis(trimethylstannyl)-2,2'-bithiophene is a hazardous substance and should be handled

with appropriate safety precautions. It is classified as acutely toxic if swallowed, in contact with

skin, or if inhaled.[12][5] It is also very toxic to aquatic life with long-lasting effects.[12]

Appropriate personal protective equipment, including gloves, protective clothing, and

respiratory protection, should be worn when handling this compound.[12] Work should be

conducted in a well-ventilated area or a fume hood.

Conclusion
5,5'-Bis(trimethylstannyl)-2,2'-bithiophene is a key building block for the synthesis of high-

performance organic semiconductors. Its commercial availability from a range of suppliers with

high purity makes it accessible for both academic research and industrial development. The

Stille cross-coupling reaction is the primary method for incorporating this monomer into

conjugated polymers, enabling the creation of materials with tailored electronic properties for a

wide array of organic electronic devices. Proper handling and safety precautions are essential

when working with this organotin compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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